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Compound of Interest

5-(Pyrimidin-2-ylsulfanyl)-furan-2-
Compound Name:
carbaldehyde

Cat. No.: B061730

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
and potential biological activities of 5-(Pyrimidin-2-ylsulfanyl)-furan-2-carbaldehyde. Due to
the limited availability of specific experimental data for this compound in publicly accessible
literature, this guide combines known information with established principles of organic
chemistry and medicinal chemistry for analogous structures.

Chemical Properties and Data

5-(Pyrimidin-2-ylsulfanyl)-furan-2-carbaldehyde is a heterocyclic compound featuring a
furan ring substituted with a pyrimidinyl-sulfanyl group at the 5-position and a carbaldehyde
(aldehyde) group at the 2-position. The presence of these functional groups suggests a
molecule with potential for diverse chemical reactions and biological interactions.

Quantitative Data Summary:
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Property Value Source

Molecular Formula CoHeN202S --INVALID-LINK--[1]

Molecular Weight 206.22 g/mol --INVALID-LINK--[1]

Melting Point 98-99 °C Commercially available data

CAS Number 57603-82-4 --INVALID-LINK--[1]

Appearance ikely a solid at room Inferred from melting point
temperature

Solubility 24.2 ug/mL at pH 7.4 --INVALID-LINK--[1]

o Irritant, Harmful if swallowed,
Hazard Identification ) o --INVALID-LINK--[1]
Causes serious eye irritation

Synthesis and Experimental Protocols

While a specific, detailed experimental protocol for the synthesis of 5-(Pyrimidin-2-ylsulfanyl)-
furan-2-carbaldehyde is not readily available in the literature, a plausible synthetic route can
be proposed based on established organic chemistry reactions. A common method for forming
aryl-sulfur bonds is through nucleophilic aromatic substitution or cross-coupling reactions.

Proposed Synthesis Pathway:

A likely synthetic approach involves the reaction of a suitable furan derivative with a pyrimidine
thiol. A potential method is the nucleophilic substitution of a leaving group on the furan ring by
the sulfur atom of 2-mercaptopyrimidine.
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Nucleophilic Aromatic Substitution

5-Bromo-furan-2-carbaldehyde

2-Mercaptopyrimidine

\ J —

5-(Pyrimidin-2-ylsulfanyl)-

furan-2-carbaldehyde

Base (e.g., K2CO3)

Solvent (e.g., DMF)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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